Cas no 1115871-85-6 (3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide)

• Product Name: 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• CAS No: 1115871-85-6
• MF: C₂₂H₂₄N₂O₆S₂
• MW: 476.565763473511
• CID: 5435405
• Update Time: 2025-06-15

3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[methyl-(4-methylphenyl)sulfonylamino]-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O6S2/c1-14-6-8-16(9-7-14)32(26,27)24(2)17-10-11-31-21(17)22(25)23-15-12-18(28-3)20(30-5)19(13-15)29-4/h6-13H,1-5H3,(H,23,25)
• InChI Key： IYEVFOBOSRXUQO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(OC)=C(OC)C(OC)=C2)=O)SC=CC=1N(C)S(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

Comprehensive Overview of 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide (CAS No. 1115871-85-6)

In the realm of organic chemistry and pharmaceutical research, 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide (CAS No. 1115871-85-6) has emerged as a compound of significant interest. This thiophene-2-carboxamide derivative is characterized by its unique structural features, including a trimethoxyphenyl group and a methylbenzenesulfonamido moiety, which contribute to its potential applications in drug discovery and development. Researchers are increasingly focusing on this compound due to its promising biological activities and its role as a key intermediate in the synthesis of more complex molecules.

The compound's CAS number 1115871-85-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure combines a thiophene ring with a carboxamide group, making it a versatile scaffold for medicinal chemistry. The presence of the 3,4,5-trimethoxyphenyl moiety is particularly noteworthy, as this group is often associated with enhanced bioavailability and target specificity in drug design. These attributes have sparked interest in the compound's potential applications in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory conditions.

Recent advancements in high-throughput screening and computational chemistry have further highlighted the importance of 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide. Its synthetic accessibility and structural modifiability make it a valuable candidate for exploring structure-activity relationships (SAR). Scientists are particularly interested in how modifications to the methylbenzenesulfonamido or trimethoxyphenyl groups might influence its pharmacological profile. This aligns with current trends in personalized medicine, where tailored molecular designs are sought to improve therapeutic outcomes.

From an industrial perspective, the compound's stability and solubility properties are under investigation to optimize its formulation for potential clinical use. The growing demand for novel small-molecule therapeutics has placed compounds like 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide at the forefront of pharmaceutical innovation. Its relevance is further underscored by the increasing number of patents and research publications citing its CAS number 1115871-85-6, reflecting its expanding role in both academic and industrial settings.

In conclusion, 3-(N-methyl4-methylbenzenesulfonamido)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide represents a compelling area of study in modern chemistry. Its multifunctional structure and diverse applicability make it a subject of ongoing research, with potential implications for addressing some of today's most pressing medical challenges. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.